Cas no 21943-50-0 (2-bromocyclopentan-1-one)

2-bromocyclopentan-1-one Properties

Names and Identifiers

• Cyclopentanone, 2-bromo-
• 2-Bromo cyclopentanone
• 2-bromocyclopentan-1-one
• 2-bromanylcyclopentan-1-one
• 2-bromo-1-cyclopentanone
• Cyclopentanone,2-bromo
• 2-Bromocyclopentanone, 4% in hexane (wt/vol)
• FT-0648065
• A815771
• SCHEMBL2342739
• CS-0197843
• MFCD11109944
• 2-bromo-cyclopentanone
• KZBPPOPPFUDSOP-UHFFFAOYSA-N
• WAA94350
• AM20090204
• 21943-50-0
• AS-30914
• SB13877
• AC-22966
• 2-BROMOCYCLOPENTANONE
• SY282829
• EN300-157178
• ( inverted exclamation markA)-3-Benzyloxy-12-propanediol
• DTXSID20431812
• a-bromocyclopentanone
• AKOS011021289
• 1056477-06-5
• DB-338240
• +Expand

• MDL： MFCD11109944
• InChIKey： KZBPPOPPFUDSOP-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7BrO/c6-4-2-1-3-5(4)7/h4H,1-3H2
• SMILES： BrC1CCCC1=O

Computed Properties

• Exact Mass: 161.96800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 161.96803g/mol
• Heavy Atom Count: 7
• Complexity: 90.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 1.50290
• PSA: 17.07000

2-bromocyclopentan-1-one Security Information

2-bromocyclopentan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%